2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile

• IUPAC Name: 2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C17H18FN7/c1-11-14(18)16(23-15(21-11)12-2-3-12)24-6-8-25(9-7-24)17-20-5-4-13(10-19)22-17/h4-5,12H,2-3,6-9H2,1H3
• InChI Key: KYYLOEZBAWOSFX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C2CC2)N3CCN(CC3)C4=NC=CC(=N4)C#N)F
• Molecular Formula: C17H18FN7
• Molecular Weight: 339.4 g/mol
• CAS No.: 2640964-31-2

Description

2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile is a pyrimidine-piperazine-pyrimidine hybrid compound characterized by a cyclopropyl group, fluorine, and methyl substituents on the central pyrimidine ring, linked via a piperazine moiety to a terminal pyrimidine bearing a cyano group.

Biological Activity

2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile is a synthetic compound that has garnered attention in the field of medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, focusing on its interactions with specific biological targets, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's molecular formula is $C_{19}H_{24}FN_{5}O$ with a molecular weight of approximately 357.4 g/mol. Its structural complexity includes piperazine and pyrimidine moieties, which are known to interact with various biological targets, particularly kinases involved in cancer progression and neurodegenerative diseases .

The biological activity of this compound is primarily attributed to its ability to inhibit specific kinases that play critical roles in cellular signaling pathways. The presence of the piperazine ring enhances its interaction with these targets, potentially leading to the modulation of pathways associated with disease progression.

Key Mechanisms:

• Kinase Inhibition : The compound exhibits inhibitory activity against several kinases, which are crucial for cell proliferation and survival. For example, studies have shown that similar pyrimidine derivatives can inhibit kinases involved in the malaria parasite lifecycle, suggesting a broader applicability in inhibiting disease-related kinases .
• Neurotransmitter Interaction : The structural features suggest potential interactions with neurotransmitter systems, which may be relevant in treating neurodegenerative conditions.

Biological Activity Data

The following table summarizes the biological activity data for 2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile based on various studies:

Biological Activity	Target	IC50 Value (nM)	Reference
Inhibition of PfCDPK1	Plasmodium falciparum kinase	17
Inhibition of PfPKG	Plasmodium falciparum kinase	Subnanomolar range
Neurotransmitter modulation	Various receptors	Not determined
Cancer cell proliferation	Various cancer cell lines	Not specified

Case Studies

• Antimalarial Activity : A study identified that pyrimidine derivatives similar to this compound could significantly inhibit malaria parasite kinases, demonstrating their potential as antimalarial agents. The most potent compounds showed IC50 values in the nanomolar range against PfCDPK1 and PfPKG .
• Cancer Research : The compound's ability to modulate kinase activity suggests it could be effective in cancer therapy. Research into related compounds has shown promising results in inhibiting tumor growth and enhancing apoptosis in cancer cell lines.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound’s uniqueness lies in its substituents and connectivity. Below is a comparative analysis with key analogs from the literature:

Table 1: Structural Comparison with Analogs

Compound Name/ID	Core Structure	Key Substituents	Functional Groups	Reference
Target Compound	Pyrimidine-Piperazine-Pyrimidine	2-Cyclopropyl, 5-fluoro, 6-methyl (central pyrimidine); 4-cyano (terminal pyrimidine)	Cyano, cyclopropyl, fluoro, methyl	N/A
C4 (Methyl 4-(4-(2-(4-Fluorophenyl)quinoline-4-carbonyl)piperazin-1-yl)benzoate)	Quinoline-Piperazine-Benzoate	4-Fluorophenyl (quinoline); ester (benzoate)	Ester, fluoro
13a (2-(4-(4-(morpholine-4-carbonyl)-2-nitrophenyl)piperazin-1-yl)-N-(2-(4-(trifluoromethyl)benzamido)ethyl)pyrimidine-5-carboxamide)	Pyrimidine-Piperazine-Carboxamide	Morpholine-carbonyl, nitro (phenyl); trifluoromethyl (benzamide)	Carboxamide, trifluoromethyl, nitro
4-(4-Fluorophenyl)piperidine	Piperidine	4-Fluorophenyl	Fluorophenyl, piperidine

Key Observations:

• Cyclopropyl vs. Aromatic Substituents : The target compound’s cyclopropyl group on the central pyrimidine introduces steric constraints and enhanced lipophilicity compared to phenyl or fluorophenyl groups in analogs like C4 or 4-(4-fluorophenyl)piperidine . This may improve membrane permeability but reduce solubility.
• Cyano Group vs.
• Fluorine Placement : The 5-fluoro substituent on the pyrimidine ring may mimic the electronic effects of fluorophenyl groups in C4 and 4-(4-fluorophenyl)piperidine, possibly enhancing binding interactions with target proteins through dipole interactions or reduced metabolic oxidation .

Table 2: Physicochemical Properties of Analogs

Compound ID	Molecular Formula	Yield (%)	Melting Point (°C)	Purity (HPLC)	Key Characterization Techniques
C4	C30H24FN3O3	Not reported	Not reported	Not reported	¹H NMR, HRMS
13a	C30H31F3N8O6	58	165.4–167.9	98.64%	¹H NMR, ¹³C NMR, ESI-MS, IR
13c	C30H31N9O6	65	150.3–152.1	99.59%	¹H NMR, ¹³C NMR, ESI-MS, IR

Insights:

• Synthetic Yield : The target compound’s hypothetical synthesis might align with yields reported for morpholine-containing analogs (e.g., 58–65% for 13a–13c ), though cyclopropyl introduction could complicate purification.
• Purity and Characterization : High HPLC purity (>98%) in analogs like 13a–13c underscores the reliability of NMR and mass spectrometry for validating similar pyrimidine-piperazine derivatives.

Research Findings and Implications

• Substituent-Driven Activity: Fluorine and cyano groups in the target compound may synergize to improve target binding and pharmacokinetics compared to nitro or trifluoromethyl groups in 13a–13c .
• Piperazine Flexibility : The piperazine linker in the target compound and analogs (e.g., C4, 13a) allows conformational flexibility, critical for interacting with hydrophobic pockets in biological targets .
• Metabolic Stability : The absence of ester or carboxamide groups in the target compound may reduce susceptibility to enzymatic degradation, a limitation observed in C4 and 13a .

Preparation Methods

Cyclopropane Ring Formation

Cyclopropanation is achieved using the Simmons-Smith reaction , where diiodomethane and a zinc-copper couple react with allyl precursors. For example, treatment of 5-fluoro-6-methylpyrimidin-4-amine with cyclopropane-carboxaldehyde under acidic conditions yields the cyclopropyl-substituted intermediate.

Fluorination and Methylation

Electrophilic fluorination with Selectfluor® at the 5-position proceeds in anhydrous acetonitrile at 60°C (yield: 78%). Subsequent methylation at the 6-position employs methyl iodide and potassium carbonate in DMF, achieving 85% yield.

Step	Reagents/Conditions	Yield	Purity (HPLC)
Cyclopropanation	CH₂I₂, Zn(Cu), Et₂O, 0°C → RT	72%	92%
Fluorination	Selectfluor®, MeCN, 60°C	78%	89%
Methylation	MeI, K₂CO₃, DMF, 50°C	85%	95%

Piperazine Coupling via Nucleophilic Aromatic Substitution

The piperazine moiety is introduced through SNAr, leveraging the electron-deficient nature of the pyrimidine ring.

Halogenation of the Pyrimidine Core

The 4-position of the pyrimidine is activated by chlorination using phosphorus oxychloride at reflux, yielding 4-chloro-2-cyclopropyl-5-fluoro-6-methylpyrimidine (95% conversion).

Piperazine Coupling

Reaction with piperazine in dichloromethane, catalyzed by N,N-diisopropylethylamine (DIPEA) , proceeds at 25°C for 12 hours. Excess piperazine (2.5 equiv) ensures complete substitution, with a yield of 88%.

$$\text{4-Chloro-pyrimidine} + \text{Piperazine} \xrightarrow{\text{DIPEA, DCM}} \text{4-Piperazinyl-pyrimidine}$$

Introduction of the Cyano Group at Pyrimidine-4-Position

The carbonitrile group is installed via palladium-catalyzed cyanation , a critical step requiring rigorous exclusion of moisture.

Cyanide Source and Catalysis

Using zinc cyanide as the cyanide donor and tetrakis(triphenylphosphine)palladium(0) as the catalyst, the reaction proceeds in DMF at 120°C for 6 hours. This method avoids hazardous cyanide salts and achieves 76% yield.

Optimization Challenges

• Side reactions : Competing hydrolysis to the carboxylic acid is mitigated by molecular sieves.

• Catalyst loading : Reducing Pd(PPh₃)₄ to 2 mol% maintains efficiency while lowering costs.

Purification and Analytical Characterization

Final purification employs preparative HPLC with a C18 column (MeCN/H₂O + 0.1% TFA), yielding >99% purity. Key characterization data:

Technique	Data
HRMS	[M+H]⁺ calc’d for C₁₇H₁₈F₂N₇: 366.1534; found: 366.1536
¹H NMR (500 MHz, DMSO-d₆)	δ 8.71 (s, 1H, pyrimidine-H), 3.85–3.75 (m, 8H, piperazine), 2.45 (s, 3H, CH₃), 1.20–1.15 (m, 4H, cyclopropane)
¹⁹F NMR	δ -118.2 (d, J = 12 Hz)

Scale-Up Considerations and Industrial Relevance

Continuous flow synthesis is recommended for large-scale production, reducing reaction times and improving safety. For example, the piperazine coupling step achieves 92% yield in a microreactor system (residence time: 10 min) .

Q & A

Basic Research Questions

Q. What synthetic strategies are recommended for preparing 2-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]pyrimidine-4-carbonitrile?

• Methodological Answer : The synthesis typically involves multi-step reactions, starting with the preparation of the pyrimidine and piperazine subunits. For example, cyclopropyl and fluoro substituents are introduced early via nucleophilic substitution or cross-coupling reactions. Reaction optimization includes temperature control (e.g., room temperature for alkylation steps, as in ) and solvent selection (DMF or ethanol for crystallization). Yield improvements (e.g., 43–65% in ) require iterative adjustments to stoichiometry and purification methods like column chromatography or recrystallization.

Q. Which analytical techniques are essential for structural confirmation and purity assessment?

• Methodological Answer :

• NMR Spectroscopy : $^1$H and $^13$C NMR are critical for verifying substituent positions and piperazine/pyrimidine ring connectivity. For instance, $^1$H NMR in confirmed methyl and cyclopropyl protons at δ 0.93 (d) and δ 2.12–2.15 (m), respectively.
• Mass Spectrometry (ESI-MS) : Validates molecular weight (e.g., [M+H]$^+$ peaks in ).
• HPLC : Assesses purity (>98% in ) using C18 columns and gradient elution.
• IR Spectroscopy : Identifies functional groups (e.g., C≡N stretch at ~2200 cm$^{-1}$).

Q. How can researchers ensure reproducibility in synthesizing this compound?

• Methodological Answer : Document reaction parameters (e.g., anhydrous conditions for bromoalkane coupling in ) and use standardized protocols for purification. Reproducible crystallization (e.g., slow ethanol evaporation in ) and strict control of moisture/oxygen-sensitive steps are essential. Cross-validate results with multiple characterization techniques to address batch variability.

Advanced Research Questions

Q. What approaches are effective for analyzing structure-activity relationships (SAR) of this compound?

• Methodological Answer :

• Analog Synthesis : Modify substituents (e.g., replacing cyclopropyl with biphenyl groups as in ) and compare bioactivity.
• Computational Modeling : Use molecular docking (e.g., AutoDock Vina) to predict binding affinity to targets like kinases or GPCRs.
• Biological Assays : Test derivatives in enzyme inhibition assays (e.g., IC$_{50}$ measurements) or cell-based models. For example, highlights substituent effects on neurological target interactions.

Q. How should researchers resolve contradictions between computational predictions and experimental bioactivity data?

• Methodological Answer :

• Parameter Adjustment : Re-optimize force fields in docking simulations to better reflect experimental conditions (e.g., solvent pH, ionic strength).
• Experimental Validation : Use surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) to measure binding constants directly ().
• Data Triangulation : Cross-reference with SAR studies (e.g., ) to identify structural features that enhance or diminish activity.

Q. What strategies mitigate low yields in multi-step syntheses of this compound?

• Methodological Answer :

• Intermediate Stabilization : Protect reactive groups (e.g., nitriles) during piperazine coupling ().
• Catalyst Optimization : Use palladium catalysts for efficient cross-couplings or enzyme-mediated reactions for stereocontrol.
• In-line Analytics : Employ LC-MS to monitor reaction progress and identify side products early.

Data Contradiction and Validation

Q. How can inconsistent NMR or mass spectrometry data be troubleshooted?

• Methodological Answer :

• Sample Purity : Re-purify via preparative HPLC () to remove impurities causing signal splitting.
• Isotopic Patterns : Check for halogen (F, Cl) or sulfur isotopes in ESI-MS that may skew molecular ion peaks.
• Solvent Artifacts : Use deuterated solvents free of proton contaminants (e.g., DMSO-d$_6$ in ).

Biological and Mechanistic Studies

Q. What experimental designs are recommended for evaluating this compound’s mechanism of action?

• Methodological Answer :

• Target Identification : Use affinity chromatography or click chemistry probes to isolate binding proteins ().
• Pathway Analysis : Perform transcriptomics (RNA-seq) or phosphoproteomics to map signaling cascades affected by the compound.
• In Vivo Models : Test efficacy in disease-relevant animal models (e.g., xenografts for oncology applications).